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Compound of Interest

Compound Name: Ferroxdure

Cat. No.: B1221835 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Ferroxdure, a trade name for ceramic ferrite magnets, is commonly composed of strontium

carbonate or barium carbonate and iron (III) oxide. While generally stable in solid form, the

primary hazards are associated with the magnet's powder, which can be harmful if inhaled or

swallowed.[1][2][3] This guide provides procedural steps for the safe handling and disposal of

Ferroxdure magnets, ensuring the safety of laboratory personnel and minimizing

environmental impact.

Hazard and Safety Data
Proper handling and disposal of Ferroxdure magnets require an understanding of their

composition and associated hazards. The following table summarizes key safety information

derived from Safety Data Sheets (SDS) for the constituent components.
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Hazard Classification Description Precautionary Statements

Acute Toxicity (Oral, Inhalation)
Harmful if swallowed or inhaled

as a powder.[1][3]

Avoid breathing dust. Use only

in a well-ventilated area. Do

not eat, drink, or smoke when

using this product. Wash

hands thoroughly after

handling.[1][4]

Physical Hazard

Magnetized material. Strong

magnets can pose a pinching

hazard and may interfere with

electronic medical devices.

Handle with care to prevent

injury. Keep away from

pacemakers and other

sensitive electronic devices.[5]

Environmental Hazard

Not classified as a hazardous

substance for transport.[6][7]

However, improper disposal

can lead to the accumulation

of constituent metals in the

environment.[8]

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations.[3][4]

Experimental Protocols for Disposal
The proper disposal of Ferroxdure magnets depends on their size, power, and condition. The

following protocols outline the decision-making process and step-by-step procedures.

Protocol 1: Assessment and Segregation

Identify the Magnet Type: Confirm that the magnet is a ceramic ferrite magnet (Ferroxdure).

These are typically dark gray and have a ceramic-like texture.

Assess for Damage: Inspect the magnet for any chipping, cracking, or degradation.

Damaged magnets are more likely to release fine particles and should be handled with extra

care.

Segregate Waste: Keep Ferroxdure magnets separate from other laboratory waste streams,

especially from reactive chemicals and other types of magnetic materials.
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Protocol 2: Decontamination (if applicable)

If the magnet has been in contact with hazardous materials, decontaminate its surface using

appropriate laboratory procedures for the specific contaminant.

Ensure the decontamination process does not compromise the integrity of the magnet, which

could lead to the generation of dust.

Protocol 3: Disposal Options

Based on the assessment, follow the appropriate disposal path as illustrated in the workflow

diagram below.

Reuse/Repurpose: If the magnet is in good condition, consider reusing it for other

applications within the laboratory.

Recycling: While not always economically feasible for small quantities, recycling is the

preferred environmental option.[8] Contact specialized e-waste or magnet recycling facilities

to inquire about their acceptance of ceramic magnets.[8]

Landfill Disposal (for non-recyclable magnets):

Demagnetization (for large/powerful magnets): For safety during transport and at the

disposal facility, it is recommended to demagnetize large or powerful magnets.[5][8] This

can be achieved by heating the magnet above its Curie temperature (approximately 450°C

for ferrite magnets), a procedure that should only be performed by trained personnel with

appropriate equipment.[8]

Containment: Place the magnet in a clearly labeled, sturdy, non-magnetic container.[9] For

strong magnets, lining the container with steel can help to shield the magnetic field.[10]

[11]

Labeling: Label the container as "Non-Hazardous Industrial Waste - Ceramic Magnet".

Final Disposal: Dispose of the container in accordance with local and institutional

regulations for non-hazardous solid waste.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ferroxdure magnets.
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Ferroxdure Disposal Workflow

Ferroxdure Disposal Workflow

Start: Ferroxdure Magnet for Disposal
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Reuse or Repurpose
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Damaged or Unwanted

Prepare for Landfill

Recycling Not Feasible

Demagnetize (if large/powerful)

Contain and Label

Demagnetization Complete Demagnetization Not Required
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Caption: Decision workflow for Ferroxdure magnet disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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